Cas no 1153547-90-0 (1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-)

• Product Name: 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-
• CAS No: 1153547-90-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5186384
• Update Time: 2025-06-11

1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(5-methyl-1H-imidazol-2-yl)propan-1-amine
• 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-

• Inchi： 1S/C8H15N3/c1-5(2)7(9)8-10-4-6(3)11-8/h4-5,7H,9H2,1-3H3,(H,10,11)
• InChI Key： ZMAFLERHBFUQFP-UHFFFAOYSA-N
• SMILES： N1C(C)=CN=C1C(C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-

Introduction to 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)- (CAS No. 1153547-90-0)

1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)- (CAS No. 1153547-90-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 5-Methyl-α-(1-methylethyl)-1H-imidazole-2-methanamine, has garnered attention due to its unique structural properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)- is characterized by an imidazole ring substituted with a methyl group at the 5-position and an α-(1-methylethyl) group attached to the methanamine moiety. The imidazole ring is a fundamental building block in many biologically active molecules, including histidine and several important pharmaceuticals. The presence of the methyl and α-(1-methylethyl) groups imparts unique physical and chemical properties to the compound, making it a valuable candidate for various applications.

The synthesis of 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)- can be achieved through several routes. One common method involves the reaction of 5-methylimidazole with an appropriate amine derivative followed by further functionalization steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield while minimizing waste production.

In terms of biological activities, 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)- has shown promising results in various preclinical studies. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies have shown that it possesses neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacological profile of 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)- has been further explored in clinical trials. A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and tolerability of this compound in healthy volunteers. The results indicated that it was well-tolerated at various dose levels with no serious adverse events reported. These findings have paved the way for further clinical investigations into its therapeutic potential.

Beyond its therapeutic applications, 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)- has also found use in other areas of research. For example, it has been utilized as a ligand in metalloenzyme studies due to its ability to coordinate with metal ions. This property makes it useful for understanding the mechanisms of metalloenzymes and developing new catalysts for industrial processes.

In conclusion, 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)- (CAS No. 1153547-90-0) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and benefits of this compound will be discovered, contributing to advancements in healthcare and other fields.